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Welcome to the technical support center for automated lab systems. This resource is designed
for researchers, scientists, and drug development professionals to help troubleshoot common
issues and provide answers to frequently asked questions.

General Troubleshooting

This section provides a systematic approach to identifying and resolving issues with your
automated lab systems.

Frequently Asked Questions (FAQSs)

Q1: My automated system has stopped working. What are the first steps | should take?

Al: When an automation system fails, a structured approach can help identify the root cause
quickly.[1]

« |dentify and Define the Problem: Clearly articulate what went wrong and at what specific
point in the protocol the failure occurred. Note any error messages displayed.[2]

o Gather Data: Collect as much information as possible about the circumstances surrounding
the failure. Review activity logs and metadata from the experiment.[1]

o Check for Simple Mistakes: Before investigating complex issues, rule out common human
errors.[1][2]
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o Ensure all components have power and are properly connected.[1][2]

o Verify that all necessary consumables (e.g., pipette tips, plates, reagents) are loaded in
the correct positions and quantities.[2]

o Confirm that the correct version of the experimental protocol is being used.[2]

e Try to Reproduce the Error: If it is safe and feasible, attempt to repeat the process to see if
the error is consistent or intermittent.[2]

o Consult Documentation and Experts: If the problem persists, refer to the instrument's user
manual. If necessary, contact the automation vendor for technical support.[1]

Q2: What are the common causes of automation failure in a lab setting?

A2: Failures in automated lab systems can stem from a variety of sources, ranging from
hardware malfunctions to human error.[1] Common issues include:

» Damaged or Misaligned Equipment: Broken parts or equipment that is not correctly aligned
can halt operations.[1]

» System Incompatibility: Issues can arise when trying to integrate new instruments with
legacy systems.[1]

o Software and Connectivity Issues: Bugs in the control software or network problems can
disrupt communication between different components of the system.

e Human Error: Mistakes such as mislabeling samples, incorrect data entry, or improper
system setup are frequent causes of failure.[1]

e Environmental Factors: Temperature fluctuations, humidity, and vibrations can affect the
performance of sensitive robotic components.[3]

General Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting general automation
problems.
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Caption: A step-by-step workflow for diagnosing and resolving automation system failures.
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Hardware and Equipment

This section addresses issues related to the physical components of your automated system,
such as robotic arms and liquid handlers.

Frequently Asked Questions (FAQSs)

Q1: The robotic arm on our system is experiencing collision errors. How can we troubleshoot
this?

Al: Robotic arm collisions can damage the arm, other equipment, and compromise
experiments. Troubleshooting these errors involves both immediate corrective actions and
long-term preventative measures.

¢ Immediate Actions:

o Emergency Stop: Immediately use the emergency stop function to prevent further
damage.

o Inspect for Damage: Carefully inspect the robotic arm and any equipment it may have
collided with for visible damage.

o Review Logs: Check the system's error logs to identify the exact point and circumstances
of the collision.[2]

e Troubleshooting and Prevention:

[¢]

Check for Obstructions: Ensure the robot's path is clear of any unexpected objects.

o Verify Calibration: Re-run the robot's calibration routine to ensure it has an accurate map
of its workspace.

o Review and Optimize Pathing: Analyze the robot's programmed movement paths. In some
cases, paths may need to be adjusted to avoid close-quarters movements.

o Utilize Collision Detection Features: Modern robotic systems often have built-in collision
detection. Ensure this feature is enabled and properly configured. Some advanced
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systems use digital twins to simulate robot movements and predict potential collisions.[4]

[5]

Q2: We are seeing inconsistent results from our automated liquid handler. What could be the

cause?

A2: Inaccurate or imprecise liquid handling is a common source of experimental variability.[6][7]
The root cause can often be traced to a few key areas:

» Pipetting Technology and Liquid Type: Ensure the pipetting technology (e.g., air
displacement vs. positive displacement) is appropriate for the type of liquid being handled
(e.g., viscous, volatile).[8]

o Calibration: Regular calibration is crucial for ensuring accurate and precise dispensing.[9]

o Consumables: The quality of pipette tips can significantly impact performance. Using tips not
approved by the manufacturer can lead to poor fit and inaccurate dispensing.[7][10]

o Software Settings: Incorrectly defined variables in the user interface, such as
aspiration/dispense rates, heights, and liquid class settings, can lead to errors.[7][10]

e Maintenance: Regular preventative maintenance can identify and address issues like leaks
in tubing or insufficient pressure in air displacement systems before they impact results.[8]

Preventative Maintenance for Automated Systems

Regular preventative maintenance is proven to reduce unplanned downtime and extend the
lifespan of laboratory instruments.[11] Labs that perform scheduled maintenance report fewer
service calls and longer equipment lifespans.[11]
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Maintenance Task Frequency

Key Benefits

Routine Cleaning Daily/Weekly

Prevents contamination and

carryover.[11]

Leak Checks (for fluidic

Monthly
systems)

Catches issues before they
impact system performance.
[11]

As per manufacturer's

Replace Consumables
schedule

Prevents leaks, pressure loss,

and reduced sensitivity.[11]

Calibrate and Tune

Quarterly (or as needed)

Instruments

Ensures accuracy and

precision.[11]

Inspect and Update Software Quarterly/Annually

Addresses bugs and ensures

compatibility.[11]

The following diagram outlines a preventative maintenance schedule.
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Daily Tasks
- Visual Inspection
- Surface Cleaning

Weekly Tasks
- Check Fluid Levels
- Run System Checks

Monthly Tasks
- Deep Cleaning
- Leak Checks
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- Calibration
- Software Updates

Annual Tasks
- Professional Servicing
- Major Component Check

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Debugging and Error
Handling in Automated Lab Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680247#debugging-and-error-handling-in-
automated-lab-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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